The Mizoroki–Heck reaction initiated formal C(sp3)–H arylation of carbonyl compounds†
Organic Chemistry Frontiers Pub Date: 2021-08-03 DOI: 10.1039/D1QO00769F
Abstract
Herein, we present a Mizoroki–Heck reaction initiated formal C(sp3)–H arylation of α-methylcinnamaldehydes. The reaction proceeds smoothly under phosphane-free conditions, and provides a facile method to access important α-methylcinnamaldehyde derivatives with good functional groups tolerance and good stereoselectivity. The obtained product is further converted into a substituted allylic alcohol and diene easily.
Recommended Literature
- [1] Atomistic insights into the screening and role of oxygen in enhancing the Li+ conductivity of Li7P3S11−xOx solid-state electrolytes†
- [2] Half-metallicity in a honeycomb–kagome-lattice Mg3C2 monolayer with carrier doping†
- [3] Heterogeneous wettable cotton based superhydrophobic Janus biofabric engineered with PLA/functionalized-organoclay microfibers for efficient oil–water separation
- [4] A long-lived photoluminescent silver nanocluster-infused silver terephthalate metal organic framework with antibacterial and biofilm inhibition activity: a high functional resource†
- [5] Impact of human serum albumin on CuII and ZnII complexation by ATSM (diacetyl-bis(N4-methylthiosemicarbazone)) and a water soluble analogue†
- [6] Direct Z-scheme P–TiO2/g-C3N4 heterojunction for the photocatalytic degradation of sulfa antibiotics†
- [7] Enhanced osteoblast functions of narrow interligand spaced Sr-HA nano-fibers/rods grown on microporous titania coatings†
- [8] Hypoglycemic effects of a Fructus Mori polysaccharide in vitro and in vivo
- [9] Adsorbed layer structure of a weak polyelectrolyte studied by colloidal probe microscopy and QCM-D as a function of pH and ionic strength
- [10] Silica film deposited on diamond-structured polymer microlattices by dip coating
Journal Name：Organic Chemistry Frontiers
Research Products
-
CAS no.: 12612-21-4
-
CAS no.: 163354-38-9
-
CAS no.: 16032-35-2
-
CAS no.: 1024-99-3
